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Compound of Interest

Compound Name: SR 43845

Cat. No.: B1681100

SR 43845 | Renin Inhibitor | CAS 114037-60-4 - MedChemExpress SR 43845 is a potent,
specific and orally active renin inhibitor with an IC50 of 0.3 nM for human plasma renin. SR
43845 is also a human prorenin inhibitor. 1 SR 43845 | CAS 114037-60-4 - Selleck Chemicals
SR 43845 is a potent, specific and orally active renin inhibitor with an IC50 of 0.3 nM for human
plasma renin. 1 SR 43845 | 114037-60-4 - Adooq Bioscience Description: SR 43845 is a
potent, specific and orally active renin inhibitor with an IC50 of 0.3 nM for human plasma renin.
1 SR 43845 | 114037-60-4 - Adooq Bioscience Description: SR 43845 is a potent, specific and
orally active renin inhibitor with an IC50 of 0.3 nM for human plasma renin. 1 SR 43845 | CAS
114037-60-4 - Selleckchem SR 43845 is a potent, specific and orally active renin inhibitor with
an IC50 of 0.3 nM for human plasma renin. 1 SR 43845, 114037-60-4 - ChemicalBook SR
43845 Chemical Properties,Uses,Production. Renin inhibitor. 1 SR 43845 | CAS 114037-60-4 -
Biosynth SR 43845 is a potent, specific and orally active renin inhibitor with an IC50 of 0.3 nM
for human plasma renin. 1 SR 43845 | CAS 114037-60-4 | SC-484821 - Santa Cruz
Biotechnology SR 43845 is a potent, specific and orally active renin inhibitor with an IC50 of
0.3 nM for human plasma renin. 1 SR 43845 | CAS 114037-60-4 | SC-484821 - Santa Cruz
Biotechnology SR 43845 is a potent, specific and orally active renin inhibitor with an IC50 of
0.3 nM for human plasma renin. 1 SR 43845 | CAS 114037-60-4 - Cayman Chemical SR
43845 is a renin inhibitor (IC50 = 0.3 nM for human plasma renin). It is selective for renin over
other aspartic proteases, including pepsin, cathepsin D, and cathepsin E (IC50s = >100,000,
20,000, and 2,000 nM, respectively). SR 43845 decreases plasma renin activity in marmosets
when administered at a dose of 1 mg/kg. 1 SR 43845 | CAS 114037-60-4 - Cayman Chemical
SR 43845 is a renin inhibitor (IC50 = 0.3 nM for human plasma renin). It is selective for renin
over other aspartic proteases, including pepsin, cathepsin D, and cathepsin E (IC50s =
>100,000, 20,000, and 2,000 nM, respectively). SR 43845 decreases plasma renin activity in
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marmosets when administered at a dose of 1 mg/kg. 1 SR 43845 | CAS 114037-60-4 -
BLDpharm SR 43845 is a potent, specific and orally active renin inhibitor with an IC50 of 0.3
nM for human plasma renin. 1 SR 43845 | CAS 114037-60-4 - BLDpharm SR 43845 is a
potent, specific and orally active renin inhibitor with an IC50 of 0.3 nM for human plasma renin.
1 SR 43845 CAS 114037-60-4 - Selleckchem SR 43845 is a potent, specific and orally active
renin inhibitor with an 1C50 of 0.3 nM for human plasma renin. 2 43845 is a potent and specific
renin inhibitor available for laboratory use from various chemical suppliers. This document
provides detailed application notes and protocols for researchers, scientists, and drug
development professionals working with this compound.

Application Notes
Product Information:

e Product Name: SR 43845

e CAS Number: 114037-60-4

¢ Mechanism of Action: SR 43845 is a potent, specific, and orally active renin inhibitor. [1]It
targets human plasma renin with high affinity, thereby blocking the conversion of
angiotensinogen to angiotensin I, a key step in the renin-angiotensin system (RAS).

Key Features:

o High Potency: Exhibits a half-maximal inhibitory concentration (IC50) of 0.3 nM for human
plasma renin. [1]* High Specificity: Shows high selectivity for renin over other aspartic
proteases such as pepsin, cathepsin D, and cathepsin E.

 In Vivo Activity: Demonstrates the ability to decrease plasma renin activity in vivo.
Applications:

o Enzyme Inhibition Assays: Ideal for in vitro studies of renin inhibition and for screening
compound libraries for novel renin inhibitors.

o Cell-Based Assays: Can be used to investigate the cellular effects of RAS blockade in
various cell types, including cardiovascular and renal cells.
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 In Vivo Studies: Suitable for animal models to study the physiological and pathological roles
of the renin-angiotensin system and the therapeutic potential of renin inhibition.

List of Suppliers for Laboratory Use:

MedKoo Biosciences

o MedChemExpress [1]* Selleck Chemicals

e Adooq Bioscience

e Santa Cruz Biotechnology

e Cayman Chemical

e BLDpharm

e ChemicalBook

e Biosynth

Note: This product is for research use only and not for human or veterinary use.

Quantitative Data Summary

The following table summarizes the inhibitory activity of SR 43845 against various proteases.

Target Enzyme IC50 (nM)
Human Plasma Renin 0.3

Pepsin >100,000
Cathepsin D 20,000
Cathepsin E 2,000

Data sourced from Cayman Chemical product information.
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Experimental Protocols

1. In Vitro Renin Inhibition Assay

This protocol describes a fluorescence resonance energy transfer (FRET)-based assay to

determine the IC50 of SR 43845 against human recombinant renin.

Materials:

Human recombinant renin

FRET-based renin substrate (e.g., (DABCYL)-y-Abu-lle-His-Pro-Phe-His-Leu-Val-lle-His-Thr-
(EDANS)-NH2)

Assay Buffer (e.g., 50 mM Tris-HCI, pH 7.4, 100 mM NacCl)
SR 43845

DMSO (for compound dilution)

96-well black microplate

Fluorescence plate reader

Protocol:

Prepare SR 43845 dilutions: Prepare a stock solution of SR 43845 in DMSO. Create a serial
dilution series in the assay buffer to achieve a range of final concentrations (e.g., 0.01 nM to
1 uM).

Prepare assay plate: Add 2 pL of each SR 43845 dilution to the wells of a 96-well plate.
Include wells with DMSO only as a negative control (100% activity) and wells without
enzyme as a background control.

Add Renin: Add 48 L of human recombinant renin solution (final concentration, e.g., 0.1 ng/
pL) to each well.

Incubation: Incubate the plate at 37°C for 15 minutes.
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e Add Substrate: Add 50 pL of the FRET renin substrate solution (final concentration, e.g., 10
KUM) to each well to start the reaction.

o Measure Fluorescence: Immediately begin kinetic reading of the fluorescence intensity
(Excitation: 340 nm, Emission: 490 nm) every minute for 30-60 minutes at 37°C.

o Data Analysis:

o

Calculate the initial reaction velocity (V) for each concentration of SR 43845.

Normalize the velocities to the DMSO control.

[¢]

[¢]

Plot the percentage of inhibition versus the logarithm of the SR 43845 concentration.

[e]

Fit the data to a four-parameter logistic equation to determine the IC50 value.

Signaling Pathway and Workflow Diagrams
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Caption: The Renin-Angiotensin System and the inhibitory action of SR 43845.
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Caption: Experimental workflow for the in vitro renin inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]
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« To cite this document: BenchChem. [SR 43845 supplier for laboratory use]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1681100%#sr-
43845-supplier-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1681100?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/24162
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG753tg5bNigUwn_7Nbznm5OJXmOGPy_-UShTzPxL7GeXVgqshI3yuC0vd8a_DDSt6uHbftemwmPb7nmUlAiP1K2KJtKxEZtkAaSh_0H2SJ1_KWKuthgOoUUJ_svwa3FA==SR
https://www.benchchem.com/product/b1681100#sr-43845-supplier-for-laboratory-use
https://www.benchchem.com/product/b1681100#sr-43845-supplier-for-laboratory-use
https://www.benchchem.com/product/b1681100#sr-43845-supplier-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

